Cas no 1220032-01-8 (3-Pyrrolidinyl cyclobutanecarboxylatehydrochloride)

• Product Name: 3-Pyrrolidinyl cyclobutanecarboxylatehydrochloride
• CAS No: 1220032-01-8
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 1072347
• PubChem ID: 56829574
• Update Time: 2025-05-19

3-Pyrrolidinyl cyclobutanecarboxylatehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinyl cyclobutanecarboxylate hydrochloride
• pyrrolidin-3-yl cyclobutanecarboxylate hydrochloride
• 1220032-01-8
• pyrrolidin-3-ylcyclobutanecarboxylatehydrochloride
• AKOS015844246
• pyrrolidin-3-yl cyclobutanecarboxylate;hydrochloride
• 3-Pyrrolidinyl cyclobutanecarboxylatehydrochloride

• MDL： MFCD13559824
• Inchi： 1S/C9H15NO2.ClH/c11-9(7-2-1-3-7)12-8-4-5-10-6-8;/h7-8,10H,1-6H2;1H
• InChI Key： KSYSRLKYJDTJRE-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1CCC1)=O)C1CNCC1

Computed Properties

• Exact Mass: 205.0869564g/mol
• Monoisotopic Mass: 205.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on 3-Pyrrolidinyl cyclobutanecarboxylatehydrochloride

Introduction to 3-Pyrrolidinyl cyclobutanecarboxylatehydrochloride (CAS No: 1220032-01-8)

3-Pyrrolidinyl cyclobutanecarboxylatehydrochloride, identified by its Chemical Abstracts Service (CAS) number 1220032-01-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both the pyrrolidine and cyclobutane moieties in its structure imparts distinct pharmacokinetic and pharmacodynamic characteristics, which have been extensively studied in recent years.

The pyrrolidine ring is a common pharmacophore in drug discovery, known for its ability to enhance binding affinity and selectivity towards biological targets. Its structural flexibility allows for the formation of multiple hydrogen bonds and hydrophobic interactions, which are critical for drug-receptor interactions. In contrast, the cyclobutane moiety introduces rigidity to the molecule, which can influence metabolic stability and bioavailability. The combination of these two structural elements in 3-Pyrrolidinyl cyclobutanecarboxylatehydrochloride makes it an intriguing candidate for further exploration in medicinal chemistry.

The hydrochloride salt form of this compound, denoted as 3-Pyrrolidinyl cyclobutanecarboxylatehydrochloride, enhances its solubility in aqueous solutions, facilitating its use in various pharmaceutical formulations. This solubility profile is particularly advantageous for oral administration and intravenous delivery, where rapid absorption and distribution are essential for therapeutic efficacy. Additionally, the salt form can improve the compound's stability during storage and transportation, ensuring consistent quality and performance.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 3-Pyrrolidinyl cyclobutanecarboxylatehydrochloride and biological targets. These studies have highlighted its potential as an inhibitor of various enzymes and receptors involved in critical biological pathways. For instance, preliminary computational analyses suggest that this compound may interact with enzymes such as cytochrome P450 (CYP) isoforms, which are pivotal in drug metabolism. Furthermore, its binding affinity to certain G protein-coupled receptors (GPCRs) has been explored, indicating its potential as a modulator of neurotransmitter systems.

In vitro studies have demonstrated promising results regarding the pharmacological properties of 3-Pyrrolidinyl cyclobutanecarboxylatehydrochloride. These studies have focused on its ability to modulate inflammatory pathways, with particular interest in its potential as an anti-inflammatory agent. The compound has shown inhibitory effects on key pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its therapeutic relevance in conditions characterized by chronic inflammation. Additionally, its interaction with immune cells has been investigated, revealing mechanisms that may contribute to its immunomodulatory effects.

The synthesis of 3-Pyrrolidinyl cyclobutanecarboxylatehydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for modifications to the core structure, enabling the generation of analogs with tailored pharmacological properties.

Preclinical studies have provided further evidence of the therapeutic potential of 3-Pyrrolidinyl cyclobutanecarboxylatehydrochloride. Animal models have shown that this compound exhibits favorable pharmacokinetic profiles, including moderate oral bioavailability and prolonged half-life. These characteristics are crucial for achieving sustained therapeutic levels in vivo. Moreover, toxicological assessments have indicated that the compound is well-tolerated at doses relevant to human therapeutic use, raising optimism about its safety profile.

The development of novel drug candidates relies heavily on innovative technologies that accelerate discovery and optimize lead optimization processes. High-throughput screening (HTS) techniques have been utilized to identify potential binding interactions between 3-Pyrrolidinyl cyclobutanecarboxylatehydrochloride and target proteins. These screens have facilitated the identification of key binding sites and provided insights into structural modifications that could enhance potency and selectivity.

Advances in biocatalysis and enzymatic engineering have also contributed to the optimization of synthetic routes for 3-Pyrrolidinyl cyclobutanecarboxylatehydrochloride. Enzyme-mediated reactions offer high specificity and efficiency, reducing byproduct formation and improving overall yield. Such biocatalytic approaches align with green chemistry principles by minimizing environmental impact while enhancing synthetic efficiency.

The role of 3-Pyrrolidinyl cyclobutanecarboxylatehydrochloride in addressing unmet medical needs remains an active area of research. Ongoing studies are exploring its potential applications in treating neurological disorders, where modulation of neurotransmitter systems could provide therapeutic benefits. Additionally, its anti-inflammatory properties make it a candidate for investigating novel treatments for autoimmune diseases and chronic inflammatory conditions.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. Such partnerships leverage complementary expertise and resources to accelerate drug development pipelines effectively. The collaborative research on 3-Pyrrolidinyl cyclobutanecarboxylatehydrochloride exemplifies how interdisciplinary approaches can drive innovation in medicinal chemistry.

The future prospects for 3-Pyrrolidinyl cyclobutanecarboxylatehydrochloride are promising, with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic applications. Continued investigation into its interactions with biological targets will provide a clearer understanding of its potential as a therapeutic agent. Furthermore, advancements in drug delivery systems may enhance the efficacy and safety profile of this compound when used in clinical settings.